Cas no 1805199-03-4 (3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid
• CAS No: 1805199-03-4
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893354
• Update Time: 2025-10-20

3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-9(11)8-4(3-13)1-5(12)6(14-8)2-7(15)16/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： UTSGBTJPAOIRAE-UHFFFAOYSA-N
• SMILES： IC1C=C(CN)C(C(F)F)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid

Professional Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic Acid (CAS No. 1805199-03-4)

3-(Aminomethyl)-2-()-5-iodopyridine-6-acetic acid, with the CAS number 1805199-03-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both amino and carboxylic acid functional groups, combined with the distinctive iodine and difluoromethyl substituents, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>Aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, which can be readily functionalized through various chemical reactions such as condensation, alkylation, or acylation. This property is particularly valuable in medicinal chemistry, where the introduction of specific side chains can modulate the pharmacological activity of a lead compound. Additionally, the< strong difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a common moiety in drug candidates targeting neurological and inflammatory disorders.

The< strong>iodopyridine core of this compound serves as an excellent handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds with enhanced biological activity. The< strong>6-acetic acid moiety at the terminal position provides another site for functionalization, allowing for the attachment of pharmacophores or other bioactive units through esterification or amidation reactions.

In recent years, there has been a surge in research focusing on developing novel therapeutic agents targeting cancer and infectious diseases. The structural features of 3-(Aminomethyl)-2-()-5-iodopyridine-6-acetic acid make it a promising candidate for such applications. For instance, studies have demonstrated that pyridine derivatives can exhibit potent antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. The iodine atom further enhances its utility as a probe in radiolabeling studies, facilitating positron emission tomography (PET) imaging for early disease detection.

The pharmaceutical industry has also explored the use of this compound in developing treatments for neurological disorders. The< strong difluoromethyl group has been shown to improve blood-brain barrier penetration, a critical factor for effective central nervous system (CNS) drug delivery. Furthermore, the< strong>Aminomethyl group can be used to link neuroactive molecules into larger peptidomimetics or small-molecule libraries designed to modulate neurotransmitter systems affected in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(Aminomethyl)-2-()-5-iodopyridine-6-acetic acid involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available pyridine precursors, the introduction of the amino group at the 3-position can be achieved through reductive amination or nucleophilic substitution reactions. Subsequent halogenation at the 5-position followed by protection-deprotection strategies allows for selective functionalization at other positions on the ring. The final step involves introducing the carboxylic acid functionality via oxidation or hydrolysis of an ester intermediate.

The growing interest in this compound has led to several innovative synthetic methodologies being reported in recent literature. For example, transition-metal-catalyzed cross-coupling reactions have been optimized to achieve high yields and regioselectivity in constructing complex pyridine derivatives. Additionally, flow chemistry techniques have been employed to enhance scalability and reproducibility in large-scale preparations of this intermediate.

In conclusion, 3-(Aminomethyl)-2-()-5-iodopyridine-6-acetic acid, CAS No. 1805199-03-4, represents a valuable building block in pharmaceutical research with diverse applications ranging from antitumor agents to CNS therapeutics. Its unique structural features and synthetic accessibility make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an increasingly important role in drug discovery and development.